Cas no 68675-73-0 (1,3-trimethylene thymine cyclic tetramer)

68675-73-0 structure
Product name:1,3-trimethylene thymine cyclic tetramer
1,3-trimethylene thymine cyclic tetramer Chemical and Physical Properties
Names and Identifiers
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- 1,3-trimethylene thymine cyclic tetramer
- 7,15,23,31-tetramethyl-1,5,9,13,17,21,25,29-octaazapentacyclo[27.3.1.15,9.113,17.121,25]hexatriaconta-7,14,23,30-tetraene-6,16,22,32,33,34,35,36-octone
- 1,5,9,13,17,21,25,29-Octaazapentacyclo(27.3.1.15,9.113,17.121,25)hexatriaconta-7,14,23,30-tetraene-6,16,22,32,33,34,35,36-octone, 7,15,23,31-tetramethyl-
- 1,3-Ttct
- DTXSID70218817
- 68675-73-0
-
- Inchi: InChI=1S/C32H40N8O8/c1-21-17-33-9-5-10-34-18-22(2)27(43)39(30(34)46)15-8-16-40-28(44)24(4)20-36(32(40)48)12-6-11-35-19-23(3)26(42)38(31(35)47)14-7-13-37(25(21)41)29(33)45/h17-20H,5-16H2,1-4H3
- InChI Key: ZKCMPSNOGVCLMX-UHFFFAOYSA-N
- SMILES: CC1=CN2CCCN3C=C(C(=O)N(C3=O)CCCN4C(=O)C(=CN(C4=O)CCCN5C=C(C(=O)N(C5=O)CCCN(C1=O)C2=O)C)C)C
Computed Properties
- Exact Mass: 664.2972
- Monoisotopic Mass: 664.297
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 48
- Rotatable Bond Count: 0
- Complexity: 1370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 163Ų
Experimental Properties
- Density: 1.46
- Boiling Point: 791.9°C at 760 mmHg
- Flash Point: 326.1°C
- Refractive Index: 1.675
- PSA: 162.48
1,3-trimethylene thymine cyclic tetramer Related Literature
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Lin Jin,Shofarul Wustoni Lab Chip, 2018,18, 574-584
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
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4. Caper tea
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5. Back matter
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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9. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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